Cas no 1211518-61-4 (Methyl 3-bromo-6-methylpyrazine-2-carboxylate)

• Product Name: Methyl 3-bromo-6-methylpyrazine-2-carboxylate
• CAS No: 1211518-61-4
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4670948
• PubChem ID: 59420130
• Update Time: 2025-05-25

Methyl 3-bromo-6-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-methylpyrazine-2-carboxylate
• Methyl 3-bromo-6-methyl-2-pyrazinecarboxylate
• 2-Pyrazinecarboxylic acid, 3-bromo-6-methyl-, methyl ester
• F75124
• 1211518-61-4
• SCHEMBL13242152

• Inchi： 1S/C7H7BrN2O2/c1-4-3-9-6(8)5(10-4)7(11)12-2/h3H,1-2H3
• InChI Key： LPRBLOVUGSJQCY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=C(C)C=N1

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Methyl 3-bromo-6-methylpyrazine-2-carboxylate

Comprehensive Overview of Methyl 3-bromo-6-methylpyrazine-2-carboxylate (CAS No. 1211518-61-4)

Methyl 3-bromo-6-methylpyrazine-2-carboxylate (CAS No. 1211518-61-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazine derivative is characterized by its unique molecular structure, featuring a bromine substituent and a methyl ester group, which make it a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for high-purity Methyl 3-bromo-6-methylpyrazine-2-carboxylate due to its applications in drug discovery and material science.

The compound's CAS number 1211518-61-4 is a critical identifier for regulatory and procurement purposes. Its molecular formula C7H7BrN2O2 and molecular weight 231.05 g/mol are often queried in databases, reflecting its relevance in structure-activity relationship (SAR) studies. Recent trends show growing interest in sustainable synthesis methods for such halogenated pyrazines, aligning with the global push for green chemistry. This aligns with frequent searches like "eco-friendly synthesis of Methyl 3-bromo-6-methylpyrazine-2-carboxylate" or "applications of brominated pyrazines in medicinal chemistry."

From a functional perspective, the methyl ester moiety in Methyl 3-bromo-6-methylpyrazine-2-carboxylate allows for further derivatization, making it a key building block for biologically active molecules. Its bromine atom facilitates cross-coupling reactions, a topic heavily explored in peer-reviewed journals. Notably, platforms like SciFinder and Reaxys highlight its utility in palladium-catalyzed reactions, addressing popular queries such as "Suzuki-Miyaura coupling with Methyl 3-bromo-6-methylpyrazine-2-carboxylate."

Storage and handling of CAS 1211518-61-4 require standard laboratory protocols, though it is not classified under hazardous categories. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed for quality control, a detail often sought by purchasers. The compound's melting point and solubility data are also frequently referenced in technical datasheets.

In conclusion, Methyl 3-bromo-6-methylpyrazine-2-carboxylate exemplifies the intersection of innovative chemistry and industrial demand. Its role in high-value chemical synthesis continues to expand, driven by advancements in catalysis and molecular design. As research evolves, this compound remains a focal point for answering questions like "how to optimize yield in pyrazine carboxylate reactions" or "emerging uses of bromo-methylpyrazines."